4-((3,5-Dimethylphenyl)amino)-2-((2-ethylhexyl)amino)-4-oxobutanoic acid

• IUPAC Name: 4-(3,5-dimethylanilino)-2-(2-ethylhexylamino)-4-oxobutanoic acid
• InChI: InChI=1S/C20H32N2O3/c1-5-7-8-16(6-2)13-21-18(20(24)25)12-19(23)22-17-10-14(3)9-15(4)11-17/h9-11,16,18,21H,5-8,12-13H2,1-4H3,(H,22,23)(H,24,25)
• InChI Key: YZUKMYJOTVGXJH-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)CNC(CC(=O)NC1=CC(=CC(=C1)C)C)C(=O)O
• Molecular Formula: C20H32N2O3
• Molecular Weight: 348.5 g/mol

Description

4-((3,5-Dimethylphenyl)amino)-2-((2-ethylhexyl)amino)-4-oxobutanoic acid, also known as DMOBA, is a small molecule that has gained significant attention in the scientific community due to its potential applications in various fields. DMOBA is a derivative of 4-oxo-2-alkynoic acid and has a unique structure that makes it an attractive candidate for research.

Scientific Research Applications

Molecular Structure and Hyperpolarizability Analysis

• A study on a structurally similar compound, 4-[(3-acetylphenyl)amino]-2-methylidene-4-oxobutanoic acid, revealed insights into its molecular structure through IR, (1)H NMR, and X-ray diffraction studies. Analysis included FT-IR spectrum recording, vibrational wavenumber computations using HF and DFT methods, and examination of NH stretching frequencies. The research also touched upon the compound's first hyperpolarizability, molecular stability through NBO analysis, and charge transfer within the molecule using HOMO and LUMO analysis (Rahul Raju et al., 2015).

Fluorescent Probe Synthesis for β-Amyloid

• Another study focused on the synthesis of a novel fluorescent probe for β-amyloids, based on a compound incorporating the 4-oxobutanoic acid structure. This research aimed to provide a powerful tool for the molecular diagnosis of Alzheimer’s disease, showcasing the compound's high binding affinities toward Aβ(1–40) aggregates in vitro (Huan-bao Fa et al., 2015).

Structural and Vibrational Studies

• Comparative studies of derivatives of 4-oxobutanoic acid, such as 4 – [(2, 6 – dichlorophenyl) amino] 2 –methylidene 4 – oxobutanoic acid, involved spectroscopic and structural investigations using FT-IR, FT-Raman, and DFT calculations. This research highlighted the compounds' potential as nonlinear optical materials due to their dipole moment and hyperpolarizability properties (K. Vanasundari et al., 2018).

Synthetic and Optical Properties

• Research on related compounds explored their synthesis, crystal structure, thermal analysis, and optical properties. For instance, the study on the synthesis and characterization of 4-[(3-acetylphenyl)amino]-2-methylidene-4-oxobutanoic acid provided insights into the molecular structure, thermal stability, and UV-Vis absorption properties (P. Nayak et al., 2014).